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Compound of Interest

Compound Name: (S)-2-FLUOROPROPAN-1-OL

CAS No.: 877822-87-2

Cat. No.: B3043498

Get Quote

Executive Summary & Immediate Action
(S)-2-Fluoropropan-1-ol (CAS: 3824-87-1 for racemic; specific enantiomer often custom

synthesized) represents a specific class of halogenated flammable solvents.[1] Unlike standard

alcohols (e.g., isopropanol), the presence of the fluorine atom at the C2 position dictates that

this compound must not be disposed of in general organic waste streams.

Critical Directive: Segregate strictly into Halogenated Organic Waste. Prohibited Action: Do not

mix with strong bases (alkalis) or non-halogenated solvents.

Physicochemical Properties & Hazard Profile
Effective disposal requires understanding the physical state and reactivity of the compound.

The following data points dictate the choice of waste container and storage conditions.
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Property Value Operational Implication

Flash Point ~33.3°C (Closed Cup)

Flammable (Class IC). Store

waste in grounded flammables

cabinet.

Boiling Point 85°C – 115°C

Volatile. Keep waste

containers tightly capped to

prevent vapor accumulation.[2]

[3]

Density ~0.96 g/cm³

Slightly lighter than water;

immiscible phases may form if

mixed with aqueous waste.

Reactivity Fluorinated Alkyl

Incompatible with Strong

Bases. Risk of

dehydrofluorination (releasing

HF).

Solubility Water Soluble

Do not pour down drains; high

mobility in aquatic

environments.

The "Why" Behind the Protocol (Expertise & Logic)
As scientists, we follow rules best when we understand the mechanism. Here is the causality

behind the disposal requirements for (S)-2-Fluoropropan-1-ol:

A. The Halogen Rule (Cost & Compliance)
Waste disposal facilities use incineration. Non-halogenated solvents (methanol, acetone) can

be used as fuel blends. However, burning halogenated compounds (like our fluoropropanol)

produces acid gases (HF, HCl), requiring scrubbers and significantly higher processing

temperatures.

The Error: Mixing 500 mL of (S)-2-Fluoropropan-1-ol into a 20L drum of acetone

reclassifies the entire drum as halogenated waste, increasing disposal costs by up to 500%.
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B. The Base-Incompatibility (Safety)
Fluorinated alcohols, particularly those with fluorine on the beta-carbon (like 2-fluoropropan-1-

ol), are susceptible to base-catalyzed dehydrofluorination.

Mechanism: In the presence of strong alkalis (NaOH, KOH), the molecule can eliminate

hydrogen fluoride (HF) to form an alkene.

The Risk: Mixing this waste with basic waste streams (e.g., quenched reaction mixtures

containing alkoxides) can generate heat and potentially release HF gas inside a closed

waste drum.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Validation

Don PPE: Standard nitrile gloves (0.11 mm minimum thickness), safety glasses with side

shields, and a flame-resistant lab coat.

Verify pH: Ensure the waste solution is Neutral or slightly Acidic. If the (S)-2-Fluoropropan-
1-ol was used in a basic reaction, neutralize it carefully with dilute acid before adding it to the

waste container.

Phase 2: Waste Segregation & Container Selection
Select Container: Use High-Density Polyethylene (HDPE) or Glass. Avoid metal containers if

the waste is potentially acidic or wet, as fluorides can accelerate corrosion.

Segregate: Pour strictly into the container marked "HALOGENATED ORGANIC

SOLVENTS."

Phase 3: Labeling & Hand-off
Labeling: The label must explicitly list:

"(S)-2-Fluoropropan-1-ol" (do not just write "Organic Waste").

Approximate percentage (e.g., "5% in Dichloromethane").
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Hazard Checkboxes: Flammable, Toxic.[4]

Secondary Containment: Place the waste bottle in a polyethylene tray to capture drips.

Visual Workflow: The Decision Matrix
The following diagram outlines the logical flow for disposing of (S)-2-Fluoropropan-1-ol,
ensuring no cross-contamination or safety hazards.
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Start: Waste (S)-2-Fluoropropan-1-ol

Is it mixed with other chemicals?

Does the mixture contain
Strong Bases (NaOH, KOH)?

Yes

Select Waste Stream

No (Pure)

ACTION: Neutralize with dilute acid
(Prevent HF formation)

Yes

Does it contain Oxidizers?

No

ACTION: Quench Oxidizers completely

Yes

No

Stream A: HALOGENATED Solvents
(High BTU, Scrubbed Incineration)

CORRECT

Stream B: Non-Halogenated
(DO NOT USE)

PROHIBITED

Container: HDPE or Glass
(Vented cap recommended)

Label: 'Flammable', 'Toxic',
'Halogenated'

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe disposal of fluorinated alcohols, emphasizing the critical

neutralization step to prevent base-catalyzed decomposition.

Spill Contingency Plan
In the event of a spill outside the fume hood:

Evacuate & Ventilate: The flash point is low (~33°C).[1][5] Remove ignition sources

immediately.

Do Not Use Water: Water will spread the hydrophobic fluorinated solvent.

Absorb: Use Vermiculite or Universal Sorbent Pads.

Disposal of Debris: All spill cleanup materials must be treated as Solid Halogenated

Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL36760.htm
https://www.benchchem.com/product/b3043498/docs#operational-guide-disposal-procedures-for-s-2-fluoropropan-1-ol
https://www.benchchem.com/product/b3043498/docs#operational-guide-disposal-procedures-for-s-2-fluoropropan-1-ol
https://www.benchchem.com/product/b3043498/docs#operational-guide-disposal-procedures-for-s-2-fluoropropan-1-ol
https://www.benchchem.com/product/b3043498/docs#operational-guide-disposal-procedures-for-s-2-fluoropropan-1-ol
https://www.benchchem.com/product/b3043498?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

